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Compound of Interest

Compound Name: Ntncb hydrochloride

CAS No.: 191931-56-3

Cat. No.: B1139184

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ntncb hydrochloride is a potent and selective non-peptidic antagonist of the Neuropeptide Y

(NPY) Y5 receptor. The NPY system, particularly the Y5 receptor subtype, is a key regulator of

energy homeostasis and has been a target for the development of therapeutics for obesity and

other metabolic disorders. In vitro cell-based assays are crucial for characterizing the activity of

NPY Y5 antagonists like Ntncb hydrochloride. These application notes provide a detailed

protocol for the dissolution of Ntncb hydrochloride and its application in cell culture

experiments to study its effects on NPY Y5 receptor signaling.

Quantitative Data Summary

The following table summarizes the known quantitative data for Ntncb hydrochloride. It is

important to note that specific solubility and stability data in cell culture media are not widely

published and should be determined empirically for your specific experimental conditions.
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Parameter Value Notes

Chemical Name

2-Nitro-N-[[trans-4-[[[(1,2,3,4-

tetrahydro-2-

naphthalenyl)methyl]amino]me

thyl]cyclohexyl]methyl]benzene

sulfonamide hydrochloride

Molecular Weight 508.07 g/mol

Purity
≥98% (typically assessed by

HPLC)

Appearance Solid powder

Storage
Long-term: -20°C; Short-term:

2-8°C

Protect from light and

moisture.

Solubility in DMSO

Data not readily available.

Assumed to be soluble based

on common practice for similar

small molecules.

It is recommended to perform

a solubility test to determine

the maximum practical

concentration.

Solubility in Water Expected to be low.

Hydrochloride salts generally

have improved aqueous

solubility compared to the free

base, but it can still be limited.

Stability in Solution Data not readily available.

Stock solutions in anhydrous

DMSO are generally stable for

short periods at -20°C or

-80°C. Stability in aqueous cell

culture media at 37°C should

be determined experimentally.

Receptor Binding Affinity (Ki)
~8.0 nM for human

recombinant Y5 receptors

Displays high selectivity over

Y1 receptors (Ki > 16,000 nM).

[1]

Functional Antagonism (IC50) Varies depending on the assay For example, inhibition of NPY-

induced increase in

intracellular calcium has been
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reported in the low nanomolar

to micromolar range for other

Y5 antagonists.

Signaling Pathway
The NPY Y5 receptor is a G-protein coupled receptor (GPCR) that primarily signals through the

inhibitory G-protein, Gαi. Activation of the Y5 receptor by its endogenous ligand, NPY, leads to

the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic AMP (cAMP) levels.

This, in turn, reduces the activity of protein kinase A (PKA). The βγ subunits of the G-protein

can also activate other signaling pathways, including phospholipase C (PLC), which can lead to

the modulation of intracellular calcium and activation of protein kinase C (PKC) and the

MAPK/ERK pathway. Ntncb hydrochloride acts as a competitive antagonist, blocking NPY

from binding to the Y5 receptor and thereby inhibiting these downstream signaling events.
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Caption: NPY Y5 Receptor Signaling Pathway and Point of Inhibition by Ntncb Hydrochloride.
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Experimental Protocols
Protocol 1: Preparation of Ntncb Hydrochloride Stock
Solution
This protocol describes the preparation of a concentrated stock solution of Ntncb
hydrochloride in dimethyl sulfoxide (DMSO).

Materials:

Ntncb hydrochloride powder

Anhydrous, sterile dimethyl sulfoxide (DMSO)

Sterile, conical-bottom microcentrifuge tubes or vials

Vortex mixer

Calibrated balance

Procedure:

Equilibrate: Allow the vial of Ntncb hydrochloride powder to come to room temperature

before opening to prevent condensation of moisture.

Weighing: In a sterile environment (e.g., a laminar flow hood), carefully weigh the desired

amount of Ntncb hydrochloride powder. For example, to prepare a 10 mM stock solution,

weigh out 5.08 mg of the compound (assuming a molecular weight of 508.07 g/mol ).

Dissolution: Add the appropriate volume of sterile DMSO to the powder to achieve the

desired concentration. For a 10 mM stock from 5.08 mg, add 1 mL of DMSO.

Solubilization: Tightly cap the vial and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if

necessary, but avoid excessive heat.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to minimize freeze-thaw cycles. Store the aliquots at -20°C or -80°C,
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protected from light.

Note: It is crucial to use anhydrous DMSO as water can reduce the solubility of many organic

compounds and may affect the stability of the stock solution.

Protocol 2: General Protocol for Cell-Based Assays
This protocol provides a general workflow for treating cultured cells with Ntncb hydrochloride
to assess its antagonistic activity on the NPY Y5 receptor. This protocol should be optimized for

your specific cell line and assay endpoint.

Materials:

Cells expressing the NPY Y5 receptor (e.g., HEK293 or CHO cells stably transfected with the

human NPY Y5 receptor)

Complete cell culture medium appropriate for the cell line

Ntncb hydrochloride stock solution (from Protocol 1)

NPY or a selective Y5 receptor agonist

Assay-specific reagents (e.g., for measuring cAMP levels, intracellular calcium, or reporter

gene activity)

Sterile multi-well cell culture plates

Phosphate-buffered saline (PBS) or other appropriate buffer

Experimental Workflow Diagram:
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Caption: General workflow for a cell-based NPY Y5 receptor antagonist assay.

Procedure:
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Cell Seeding: Seed the NPY Y5 receptor-expressing cells into a multi-well plate at a density

appropriate for your assay. Allow the cells to adhere and grow for 24-48 hours, or until they

reach the desired confluency.

Preparation of Working Solutions:

Thaw an aliquot of the Ntncb hydrochloride DMSO stock solution.

Prepare serial dilutions of the stock solution in serum-free or complete cell culture medium

to achieve the desired final concentrations for treatment. It is critical to ensure that the final

concentration of DMSO in the cell culture wells is consistent across all conditions

(including the vehicle control) and is non-toxic to the cells (typically ≤ 0.5%, but should be

determined for your cell line).

Prepare a working solution of the NPY agonist at the desired concentration in the same

medium.

Pre-incubation with Antagonist:

Carefully remove the culture medium from the cells.

Add the prepared working solutions of Ntncb hydrochloride or the vehicle control

(medium with the same final DMSO concentration) to the respective wells.

Incubate the cells for a predetermined period (e.g., 15-60 minutes) at 37°C to allow the

antagonist to bind to the receptors.

Agonist Stimulation:

Following the pre-incubation, add the NPY agonist working solution to the wells. Do not

remove the antagonist-containing medium unless specified by your assay protocol.

Include control wells with vehicle only (no antagonist, no agonist), agonist only, and

antagonist only.

Incubation: Incubate the plate for the time required for the specific cellular response to occur

(this can range from minutes for calcium flux to hours for gene expression changes).
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Assay Measurement: Perform the specific assay to measure the cellular response. For

example:

cAMP Assay: Lyse the cells and measure intracellular cAMP levels using a commercially

available ELISA or HTRF-based kit.

Calcium Flux Assay: Use a fluorescent calcium indicator and measure changes in

fluorescence intensity upon agonist stimulation.

Reporter Gene Assay: If using a cell line with a reporter gene (e.g., luciferase) linked to a

cAMP response element, lyse the cells and measure reporter activity.

Data Analysis: Analyze the data to determine the effect of Ntncb hydrochloride on the

agonist-induced response. Calculate IC50 values to quantify the potency of the antagonist.

Important Considerations and Troubleshooting
Solubility: If Ntncb hydrochloride precipitates when diluted into aqueous cell culture

medium, try preparing intermediate dilutions in a co-solvent or using a lower starting

concentration. Ensure rapid and thorough mixing when adding the DMSO stock to the

medium.

DMSO Toxicity: Always include a vehicle control with the same final concentration of DMSO

as in your experimental wells to account for any solvent effects. Determine the maximum

tolerated DMSO concentration for your specific cell line.

Compound Stability: For long-term experiments, the stability of Ntncb hydrochloride in cell

culture medium at 37°C should be evaluated. Consider replacing the medium with freshly

prepared compound-containing medium at regular intervals if stability is a concern.

Assay Optimization: The optimal cell density, antagonist pre-incubation time, agonist

concentration, and stimulation time will vary depending on the cell line and the specific assay

being performed. These parameters should be carefully optimized for reproducible results.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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